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Compound of Interest

Compound Name: 2-(Difluoromethoxy)nicotinonitrile

Cat. No.: B578200 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(Difluoromethoxy)nicotinonitrile is a fluorinated pyridine derivative that has garnered

interest within the fields of medicinal chemistry and drug discovery. The incorporation of the

difluoromethoxy group (-OCF₂H) into the nicotinonitrile scaffold can significantly modulate the

physicochemical and pharmacokinetic properties of molecules, potentially enhancing their

metabolic stability, membrane permeability, and binding affinity to biological targets. This

technical guide provides a comprehensive overview of the available data on 2-
(Difluoromethoxy)nicotinonitrile, including its properties, synthesis, and potential

applications, with a focus on providing practical information for researchers.

Physicochemical Properties
2-(Difluoromethoxy)nicotinonitrile is a solid at room temperature with the chemical formula

C₇H₄F₂N₂O and a molecular weight of 170.12 g/mol .[1][2][3] It is recommended to be stored in

an inert atmosphere at 2-8°C.[1][3] The purity of commercially available 2-
(Difluoromethoxy)nicotinonitrile is typically around 95%.[1][3]
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Property Value Reference

CAS Number 1214388-53-0 [1][2][3]

Molecular Formula C₇H₄F₂N₂O [1][2][3]

Molecular Weight 170.12 g/mol [1][2][3]

Physical Form Solid [1][3]

Purity ~95% [1][3]

Storage Temperature 2-8°C, Inert atmosphere [1][3]

InChI
1S/C7H4F2N2O/c8-7(9)12-6-

5(4-10)2-1-3-11-6/h1-3,7H
[1]

InChI Key
CLXJWFNKTDWPKP-

UHFFFAOYSA-N
[1]

Synthesis
A detailed, experimentally verified synthesis protocol for 2-(Difluoromethoxy)nicotinonitrile is

not readily available in peer-reviewed literature. However, the synthesis of nicotinonitrile

derivatives is a well-established area of organic chemistry.[4] General methods for the

preparation of similar compounds often involve the dehydration of the corresponding

nicotinamide or the reaction of a halopyridine with a cyanide source.

One plausible synthetic approach could start from a suitable 2-hydroxynicotinonitrile derivative,

followed by a difluoromethylation reaction. The difluoromethylation of phenols is a known

transformation in medicinal chemistry.[1]

Below is a generalized, hypothetical workflow for the synthesis of 2-
(Difluoromethoxy)nicotinonitrile based on common synthetic strategies for related

compounds. Note: This is a theoretical pathway and has not been experimentally validated.
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Hypothetical Synthesis Workflow
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Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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